Cas no 2190538-80-6 (5-bromo-8-methoxy-quinazolin-4-amine)

• Product Name: 5-bromo-8-methoxy-quinazolin-4-amine
• CAS No: 2190538-80-6
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 5302785
• Update Time: 2026-03-10

5-bromo-8-methoxy-quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-methoxyquinazolin-4-amine
• 5-bromo-8-methoxy-quinazolin-4-amine

• Inchi： 1S/C9H8BrN3O/c1-14-6-3-2-5(10)7-8(6)12-4-13-9(7)11/h2-4H,1H3,(H2,11,12,13)
• InChI Key： SDTLJWDWNYUQOV-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Br)=CC=C2OC)=C(N)N=C1

Additional information on 5-bromo-8-methoxy-quinazolin-4-amine

Professional Introduction to 5-bromo-8-methoxy-quinazolin-4-amine (CAS No: 2190538-80-6)

5-bromo-8-methoxy-quinazolin-4-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by its CAS number 2190538-80-6, belongs to the quinazoline class of molecules, which are well-documented for their role in various pharmacological applications. Quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery efforts.

The structural motif of 5-bromo-8-methoxy-quinazolin-4-amine features a bromine atom at the 5-position and a methoxy group at the 8-position of the quinazoline ring, along with an amine group at the 4-position. These substituents not only contribute to the compound's unique chemical properties but also influence its biological interactions. The presence of the bromine atom, in particular, often enhances binding affinity to target enzymes and receptors, a feature that has been leveraged in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on quinazoline derivatives as potential inhibitors of kinases and other enzymes involved in cancer progression. The amine group at the 4-position of 5-bromo-8-methoxy-quinazolin-4-amine provides a nucleophilic site that can interact with metal ions or other functional groups in target proteins, facilitating the development of small-molecule inhibitors. This has led to several promising candidates entering preclinical studies for their efficacy against various malignancies.

Moreover, the methoxy group at the 8-position introduces polarity to the molecule, which can modulate its solubility and bioavailability. These characteristics are critical for drug development, as they determine how well a compound can be absorbed and distributed within the body. Researchers have exploited these properties to design derivatives with improved pharmacokinetic profiles, enhancing their therapeutic potential.

One of the most compelling aspects of 5-bromo-8-methoxy-quinazolin-4-amine is its role as a key intermediate in synthesizing more complex pharmacophores. Its structural simplicity allows for easy modification at multiple sites, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility has been instrumental in generating compounds with enhanced potency and selectivity against specific disease targets.

The bromine atom at the 5-position is particularly noteworthy, as it serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce diverse substituents into the quinazoline core, thereby expanding the chemical space available for drug discovery. Such modifications have led to several patents and clinical candidates that highlight the importance of this compound in modern medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the design and optimization of 5-bromo-8-methoxy-quinazolin-4-amine derivatives. Molecular docking studies combined with quantum mechanical calculations have enabled researchers to predict binding affinities and optimize molecular interactions with target proteins. These computational approaches have been particularly valuable in identifying lead compounds that exhibit high efficacy and low toxicity profiles.

The quinazoline scaffold is also known for its ability to cross-link with DNA or RNA through intercalation mechanisms, which can disrupt transcription or translation processes. This property has been exploited in developing agents that target nucleic acid-binding proteins involved in viral replication or cancer cell proliferation. The amine group at the 4-position can be further functionalized to enhance these interactions, making 5-bromo-8-methoxy-quinazolin-4-amine a versatile building block for antiviral and anticancer therapies.

In conclusion,5-bromo-8-methoxy-quinazolin-4-amine (CAS No: 2190538-80-6) represents a promising scaffold for drug discovery with significant potential in oncology and infectious disease treatment. Its unique structural features, combined with its ease of modification, make it an invaluable asset in medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.